Cas no 65437-20-9 ((+)-trans-anti-BPDE-N2-dG)

• Product Name: (+)-trans-anti-BPDE-N2-dG
• CAS No: 65437-20-9
• MF: C₃₀H₂₇N₅O₇
• MW: 569.564687013626
• CID: 1687094
• Update Time: 2025-10-28

(+)-trans-anti-BPDE-N2-dG Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-N-[(7R,8S,9R,10S)-7,8,9-trihydroxy-7,8,9,10-tetrahydrobenzo[pqr]tetraphen-10-yl]guanosine
• (+)-trans-anti-BPDE-N2-dG

• Inchi： 1S/C30H27N5O7/c36-10-18-17(37)9-19(42-18)35-11-31-24-28(35)33-30(34-29(24)41)32-23-22-15-7-6-13-3-1-2-12-4-5-14(21(15)20(12)13)8-16(22)25(38)27(40)26(23)39/h1-8,11,17-19,23,25-27,36-40H,9-10H2,(H2,32,33,34,41)/t17-,18+,19+,23-,25+,26+,27-/m0/s1
• InChI Key： WOKFWJGVLJVTLH-KCAXFQNZSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(=NC1=2)N[C@H]1C2C3C=CC4C=CC=C5C=CC(=CC=2[C@H]([C@@H]([C@@H]1O)O)O)C=3C=45)=O)O

Computed Properties

• Exact Mass: 569.19121

Experimental Properties

• PSA: 181.69

Additional information on (+)-trans-anti-BPDE-N2-dG

Recent Advances in the Study of (+)-trans-anti-BPDE-N2-dG and Its Implications for Chemical Biology and Medicine

The compound (+)-trans-anti-BPDE-N2-dG (CAS: 65437-20-9) has garnered significant attention in recent years due to its critical role in DNA adduct formation and its implications in carcinogenesis. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological interactions, and potential therapeutic applications. The insights provided here are drawn from peer-reviewed studies published within the last three years, ensuring the relevance and accuracy of the information.

(+)-trans-anti-BPDE-N2-dG is a well-characterized DNA adduct derived from the metabolic activation of benzo[a]pyrene (BaP), a polycyclic aromatic hydrocarbon (PAH) commonly found in environmental pollutants. The adduct forms when the diol epoxide metabolite of BaP, (+)-anti-BPDE, reacts with the N2 position of deoxyguanosine (dG) in DNA. This interaction is a key molecular event in the initiation of BaP-induced mutagenesis and carcinogenesis, making it a focal point for both mechanistic and translational research.

Recent studies have employed advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the structural and dynamic properties of (+)-trans-anti-BPDE-N2-dG. These investigations have revealed that the adduct adopts a unique conformation within the DNA helix, which can disrupt normal base pairing and lead to errors during DNA replication. Furthermore, computational modeling has provided insights into the energetics of adduct formation and repair, highlighting the challenges faced by cellular repair machinery in recognizing and excising these lesions.

In the context of therapeutic development, researchers have explored strategies to mitigate the genotoxic effects of (+)-trans-anti-BPDE-N2-dG. One promising approach involves the use of small-molecule inhibitors that target the enzymes responsible for BaP metabolism, thereby reducing the formation of (+)-anti-BPDE. Another avenue of investigation focuses on enhancing the efficiency of nucleotide excision repair (NER) pathways to improve the removal of BPDE-dG adducts. These studies have significant implications for the prevention and treatment of cancers associated with PAH exposure.

In conclusion, the study of (+)-trans-anti-BPDE-N2-dG continues to provide valuable insights into the molecular mechanisms of chemical carcinogenesis and the development of targeted interventions. Future research should aim to translate these findings into clinical applications, particularly for populations at high risk of PAH exposure. The integration of multidisciplinary approaches, including structural biology, computational chemistry, and pharmacology, will be essential for advancing this field.